2-(2-Chloro-thiazol-5-ylmethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

Specification

• Molecular Formula: C14H21ClN2O2S2
• Molecular Weight: 348.9 g/mol
• IUPAC Name: tert-butyl 2-[(2-chloro-1,3-thiazol-5-yl)methylsulfanylmethyl]pyrrolidine-1-carboxylate
• Standard InChI: InChI=1S/C14H21ClN2O2S2/c1-14(2,3)19-13(18)17-6-4-5-10(17)8-20-9-11-7-16-12(15)21-11/h7,10H,4-6,8-9H2,1-3H3
• Standard InChI Key: SMUNXKQHGRPCPF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC1CSCC2=CN=C(S2)Cl

Introduction

2-(2-Chloro-thiazol-5-ylmethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a synthetic organic compound that combines a thiazole ring, a pyrrolidine structure, and a tert-butyl ester functional group. This compound is of interest in medicinal chemistry due to its potential biological activities, which are attributed to the diverse properties of its constituent moieties.

Synthesis and Chemical Reactions

The synthesis of this compound typically involves multiple steps, utilizing techniques such as organic coupling reactions and protection-deprotection strategies to ensure the formation of the desired structure. Monitoring these reactions often involves chromatographic methods like thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to assess purity and yield.

Biological Activities and Potential Applications

Thiazole derivatives, including this compound, are known for their significant biological activities, often acting through mechanisms such as enzyme inhibition or receptor modulation. These properties make them promising candidates for applications in medicinal chemistry, particularly in the development of new drugs with antimicrobial or anticancer effects.

Research Findings and Future Directions

Research on related thiazole compounds has shown potential in various therapeutic areas, including antimicrobial and anticancer treatments. Further studies on 2-(2-Chloro-thiazol-5-ylmethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester could explore its specific biological interactions and potential therapeutic applications, leveraging computational chemistry tools to predict its interactions with biological targets.